molecular formula C7H9NO3 B6203239 4-ethyl-2-methyl-1,3-oxazole-5-carboxylic acid CAS No. 1564709-36-9

4-ethyl-2-methyl-1,3-oxazole-5-carboxylic acid

Cat. No. B6203239
CAS RN: 1564709-36-9
M. Wt: 155.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-ethyl-2-methyl-1,3-oxazole-5-carboxylic acid” is a heterocyclic compound . It has an empirical formula of C7H9NO3 and a molecular weight of 155.15 .


Synthesis Analysis

The synthesis of 1,3-oxazoles, such as “4-ethyl-2-methyl-1,3-oxazole-5-carboxylic acid”, can be achieved through various methods . One method involves the direct arylation of oxazoles with high regioselectivity at both C-5 and C-2 . Another method involves the reaction of p-tolylsulfonylmethyl isocyanide (TosMIC) with aromatic aldehydes to give 5-aryloxazoles . An improved one-pot van Leusen oxazole synthesis using TosMIC, aliphatic halides, and various aldehydes in ionic liquids allows the preparation of 4,5-disubstituted oxazoles in high yields .


Molecular Structure Analysis

The molecular structure of “4-ethyl-2-methyl-1,3-oxazole-5-carboxylic acid” consists of a five-membered heterocyclic ring containing one nitrogen and one oxygen atom . The SMILES string representation of the molecule is O=C(O)C1=C©N=C(CC)O1 .


Chemical Reactions Analysis

Oxazoles, including “4-ethyl-2-methyl-1,3-oxazole-5-carboxylic acid”, can undergo various chemical reactions . For instance, palladium-catalyzed direct arylation and alkenylation of oxazoles can be efficiently catalyzed . Another reaction involves the synthesis of 2,5-disubstituted oxazoles from easily available arylacetylenes and α-amino acids in the presence of Cu(NO3)2•3H2O and iodine .

Future Directions

The future directions for “4-ethyl-2-methyl-1,3-oxazole-5-carboxylic acid” and similar compounds could involve further exploration of their synthesis methods and potential applications . As oxazoline-based ring structures are known for their biological activities and have applications in pharmaceuticals, industrial chemistry, natural product chemistry, and polymers , there is potential for continued research in these areas.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethyl-2-methyl-1,3-oxazole-5-carboxylic acid involves the condensation of ethyl acetoacetate with methylamine followed by cyclization and oxidation.", "Starting Materials": [ "Ethyl acetoacetate", "Methylamine", "Sodium ethoxide", "Acetic acid", "Sodium nitrite", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with methylamine in the presence of sodium ethoxide to form 4-ethyl-2-methyl-1,3-oxazolidine.", "Step 2: The oxazolidine is cyclized by heating with acetic acid to form 4-ethyl-2-methyl-1,3-oxazole.", "Step 3: The oxazole is oxidized with sodium nitrite and sodium hydroxide to form 4-ethyl-2-methyl-1,3-oxazole-5-carboxylic acid.", "Step 4: The product is purified by acidification with hydrochloric acid, followed by extraction with sodium bicarbonate and sodium chloride, and finally drying with anhydrous sodium sulfate." ] }

CAS RN

1564709-36-9

Product Name

4-ethyl-2-methyl-1,3-oxazole-5-carboxylic acid

Molecular Formula

C7H9NO3

Molecular Weight

155.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.